Cas no 2413877-82-2 (2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride)

• Product Name: 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride
• CAS No: 2413877-82-2
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6028126
• PubChem ID: 146049947
• Update Time: 2025-06-10

2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413877-82-2
• EN300-7563929
• 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride
• 2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid hydrochloride

• Inchi： 1S/C10H12N2O2.ClH/c13-10(14)7-2-3-8-9(6-7)12-5-1-4-11-8;/h2-3,6,11-12H,1,4-5H2,(H,13,14);1H
• InChI Key： HZRXYJBLDAPZRS-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC2=C(C=1)NCCCN2)=O

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride

Comprehensive Overview of 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride (CAS No. 2413877-82-2)

2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride (CAS No. 2413877-82-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the benzodiazepine class, a well-known family of heterocyclic compounds that have been extensively studied for their diverse biological activities. The presence of both a carboxylic acid group and a hydrochloride salt in its structure enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for novel benzodiazepine derivatives has surged, driven by their potential therapeutic applications. Researchers are particularly interested in compounds like 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride due to their ability to modulate central nervous system (CNS) activity. While this compound is not yet widely commercialized, its structural features suggest promise in drug discovery, especially in the development of neuromodulators and receptor-targeting agents. Its CAS number 2413877-82-2 serves as a unique identifier, ensuring precise tracking in regulatory and research databases.

The synthesis of 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride typically involves multi-step organic reactions, including cyclization and carboxylation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound meets the stringent standards required for pharmaceutical research. Additionally, its hydrochloride salt form improves stability, making it easier to handle and store under laboratory conditions.

From an industrial perspective, the compound's potential extends beyond pharmaceuticals. It is also being explored in material science and catalysis, where its heterocyclic framework could contribute to the development of new polymers or catalytic systems. The growing interest in sustainable chemistry has further amplified the relevance of such compounds, as researchers seek eco-friendly alternatives to traditional chemical processes. This aligns with broader trends in green chemistry, where minimizing environmental impact is a key priority.

For researchers and chemists, understanding the physicochemical properties of 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride is essential. Its molecular weight, solubility profile, and stability under various conditions are critical parameters for experimental design. The compound's CAS registry number 2413877-82-2 facilitates easy access to these details through chemical databases, streamlining the research process. Moreover, its potential interactions with biological systems are a focal point for pharmacokinetic studies, which aim to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties.

In the context of drug discovery, the compound's benzodiazepine core offers a versatile scaffold for structural modifications. This flexibility allows medicinal chemists to tailor its properties for specific therapeutic targets, such as GABA receptors or serotonin pathways. Such applications are particularly relevant in the development of treatments for neurological disorders, a field that has seen exponential growth in recent years. The compound's hydrochloride salt form also enhances its bioavailability, a crucial factor in preclinical development.

As the scientific community continues to explore the potential of 2,3,4,5-Tetrahydro-1H-1,5-benzodiazepine-7-carboxylic acid;hydrochloride, its role in innovative therapeutics and advanced materials is expected to expand. Collaborative efforts between academia and industry are likely to drive further advancements, leveraging cutting-edge technologies like artificial intelligence (AI) in molecular design. This compound exemplifies the intersection of traditional chemistry and modern innovation, offering exciting possibilities for future research and development.